Cas no 14995-38-1 (Sodium 4-ethylbenzenesulfonate)

• Product Name: Sodium 4-ethylbenzenesulfonate
• CAS No: 14995-38-1
• MF: C₈H₉NaO₃S
• MW: 208.210032224655
• MDL: MFCD00070568
• CID: 145447
• PubChem ID: 87569409
• Update Time: 2025-06-08

Sodium 4-ethylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-ethyl-, sodium salt (1:1)
• Sodium 4-Ethylbenzenesulfonate
• 4-Aethyl-benzolsulfonsaeure,Natriumsalz
• 4-Ethylbenzenesulfonic Acid Sodium Salt
• 4-ethyl-benzenesulfonic acid,sodium salt
• ethylbenzene-4-sulphonic acid sodium salt
• p-Ethylbenzenesulfonic acid,sodium salt
• sodium 4-ethyl-benzenesulfonate
• Sodium p-ethylbenzenesulfonate
• Sodium p-ethylbenzenesulphonate
• Nsc249835
• 4-Ethylbenzenesulfonate sodium
• Benzenesulfonic acid, p-ethyl-, sodium salt
• Benzenesulfonic acid, 4-ethyl-, sodium salt
• p-Ethylbenzenesulfonic acid sodium salt
• 4-ETHYLBENZENESULFONIC ACID SODIUM SALT 98+%
• Benzenesulfonic acid, 4-ethyl-, sodium salt (1:1)
• 9CSE7E0H3W
• p-Ethylbenzenesulfonic acid, sodium salt
• 4-ETHYLBENZENESULFONIC ACID, SODIUM SALT
• Sodium4-Ethylbenzenesulfonate
• FT-0730200
• Q27272366
• MFCD00070568
• A884215
• E0104
• SCHEMBL1563238
• AS-68064
• NSC 249835
• 14995-38-1
• sodium;4-ethylbenzenesulfonate
• sodium 4-ethylbenzene-1-sulfonate
• EINECS 239-080-9
• NS00084704
• DTXSID2065838
• D90436
• NSC-249835
• AKOS024388176
• UNII-9CSE7E0H3W
• 4Ethylbenzenesulfonic acid, sodium salt
• pEthylbenzenesulfonic acid, sodium salt
• Sodium pethylbenzenesulfonate
• DTXCID5034856
• Benzenesulfonic acid, pethyl, sodium salt
• Benzenesulfonic acid, 4ethyl, sodium salt
• LLELGQVCQVOGMA-UHFFFAOYSA-M
• Sodium 4-ethylbenzenesulfonate

• MDL： MFCD00070568
• Inchi： 1S/C8H10O3S.Na/c1-2-7-3-5-8(6-4-7)12(9,10)11;/h3-6H,2H2,1H3,(H,9,10,11);/q;+1/p-1
• InChI Key： LLELGQVCQVOGMA-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)CC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 208.01700
• Monoisotopic Mass: 208.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.284
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 65.58000
• LogP: 2.23390
• Solubility: Not determined

Sodium 4-ethylbenzenesulfonate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents

Additional information on Sodium 4-ethylbenzenesulfonate

Comprehensive Guide to Sodium 4-ethylbenzenesulfonate (CAS No. 14995-38-1): Properties, Applications, and Industry Insights

Sodium 4-ethylbenzenesulfonate (CAS No. 14995-38-1) is a sulfonated aromatic compound widely utilized in industrial and research applications. As a derivative of ethylbenzene, this sodium salt exhibits excellent solubility in water and polar solvents, making it a versatile intermediate in organic synthesis, surfactants, and specialty chemicals. Its molecular structure combines a hydrophobic ethylbenzene group with a hydrophilic sulfonate moiety, enabling unique interfacial properties.

In recent years, the demand for sulfonated aromatic compounds like Sodium 4-ethylbenzenesulfonate has surged due to their role in green chemistry initiatives. Researchers highlight its potential as a bio-based surfactant alternative, aligning with the global shift toward sustainable materials. A 2023 study published in the Journal of Surfactants and Detergents emphasized its biodegradability profile compared to traditional petrochemical surfactants, addressing common search queries like "eco-friendly sulfonates" and "biodegradable aromatic surfactants."

The compound's CAS No. 14995-38-1 serves as a critical identifier for regulatory compliance and safety documentation. Analytical techniques such as HPLC and mass spectrometry are frequently employed to verify its purity, a topic often searched by quality control professionals. Industry forums frequently discuss its optimal storage conditions—typically in cool, dry environments away from strong oxidizers—to maintain stability.

One emerging application of Sodium 4-ethylbenzenesulfonate is in electrolyte formulations for energy storage systems. With growing interest in next-generation batteries, researchers are exploring its ionic conductivity-enhancing properties. This aligns with trending searches like "sulfonate additives for batteries" and "high-performance electrolyte components." Patent databases reveal increased activity in this niche, particularly for lithium-ion battery optimizations.

From a commercial perspective, manufacturers of specialty chemicals often inquire about bulk synthesis methods for CAS 14995-38-1. The compound is typically produced via sulfonation of 4-ethyltoluene followed by neutralization, with process optimizations focusing on yield improvement and waste reduction. These details respond to frequent queries like "industrial-scale sulfonate production" in technical databases.

In textile processing, Sodium 4-ethylbenzenesulfonate functions as a leveling agent for dyes, improving color uniformity—a feature highlighted in recent textile chemistry webinars. Its compatibility with synthetic fibers addresses common industry challenges documented in searches for "sulfonate-based textile auxiliaries." Additionally, its role in photographic chemicals remains relevant despite digitalization, particularly for archival-grade film processing.

Quality specifications for CAS No. 14995-38-1 often include parameters like assay percentage (typically ≥95%), residual solvent limits, and heavy metal content. Analytical certificates commonly reference ISO 9001 standards, catering to procurement specialists searching for "sulfonate quality control protocols." The compound's spectral data (IR, NMR) is extensively documented in chemical databases like Reaxys and SciFinder.

Environmental monitoring studies have investigated the aquatic toxicity profile of Sodium 4-ethylbenzenesulfonate, with results indicating moderate biodegradability under aerobic conditions. These findings respond to increasing regulatory searches for "sulfonate environmental impact assessments." Wastewater treatment plants employing activated sludge processes report effective degradation, making it preferable to persistent alternatives.

The pharmaceutical industry explores derivatives of 14995-38-1 as potential excipients for drug formulation. While not pharmacologically active itself, its sulfonate group enables salt formation with basic APIs—a technique gaining traction in solubility enhancement strategies. This application aligns with frequent PubMed searches for "sulfonate pharmaceutical applications."

Future research directions for Sodium 4-ethylbenzenesulfonate may explore its nanomaterial templating capabilities, as preliminary studies suggest ordered molecular assembly potential. Such advancements would address growing interest in "functional sulfonate nanostructures" within materials science communities. With proper handling protocols and continued innovation, this compound maintains significant relevance across evolving chemical sectors.